N-(2,4-difluorophenyl)-2-((4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[4-(4-ethoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H17F2N3O3S/c1-2-28-15-6-4-14(5-7-15)25-10-9-23-19(20(25)27)29-12-18(26)24-17-8-3-13(21)11-16(17)22/h3-11H,2,12H2,1H3,(H,24,26)
• InChI Key: HKKIEKKLDVOUFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H17F2N3O3S
• Molecular Weight: 417.4 g/mol

Description

N-(2,4-difluorophenyl)-2-((4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17F2N3O3S and its molecular weight is 417.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of chemically related compounds often focus on exploring their structure-activity relationships and optimizing their synthesis processes for potential applications. For instance, studies have shown the chemoselective acetylation of amino groups and the development of novel coordination complexes, indicating a keen interest in understanding the chemical behavior and properties of similar compounds for potential industrial and medicinal applications (Magadum & Yadav, 2018); (Chkirate et al., 2019).

Antimicrobial and Antifungal Activities

Research on related compounds has also focused on evaluating their antimicrobial and antifungal activities. This indicates a potential application in developing new therapeutic agents. For example, novel thiazole derivatives were synthesized and showed significant anti-bacterial and anti-fungal activities, highlighting the therapeutic potential of similar chemical structures in combating various microbial infections (Saravanan et al., 2010).

Antioxidant Activity

The study of coordination complexes derived from pyrazole-acetamide demonstrates the interest in exploring the antioxidant properties of similar compounds. These complexes have shown significant antioxidant activity, suggesting potential applications in protecting against oxidative stress-related diseases (Chkirate et al., 2019).

Anticancer and Antiviral Properties

Research into related compounds includes the exploration of their anticancer and antiviral properties. For instance, compounds have been synthesized and tested for their in vitro anticancer activity against various cancer cell lines, and some showed promising results, indicating potential applications in cancer therapy. Additionally, antiviral activities against a broad panel of viruses have been investigated, suggesting potential uses in developing new antiviral drugs (Havrylyuk et al., 2013).